Cas no 727676-48-4 (5,6-dimethyl 2-oxo-7-(thiophen-2-yl)-2H,3H,7H-thiopyrano2,3-d1,3thiazole-5,6-dicarboxylate)

• Product Name: 5,6-dimethyl 2-oxo-7-(thiophen-2-yl)-2H,3H,7H-thiopyrano2,3-d1,3thiazole-5,6-dicarboxylate
• CAS No: 727676-48-4
• MF: C₁₄H₁₁NO₅S₃
• MW: 369.435839891434
• CID: 6293236
• PubChem ID: 4893906
• Update Time: 2025-07-10

5,6-dimethyl 2-oxo-7-(thiophen-2-yl)-2H,3H,7H-thiopyrano2,3-d1,3thiazole-5,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl 2-oxo-7-(thiophen-2-yl)-2H,3H,7H-thiopyrano2,3-d1,3thiazole-5,6-dicarboxylate
• AKOS002235112
• AKOS016302638
• 5,6-dimethyl 2-oxo-7-(thiophen-2-yl)-2H,3H,7H-thiopyrano[2,3-d][1,3]thiazole-5,6-dicarboxylate
• dimethyl 2-oxo-7-(thiophen-2-yl)-3,7-dihydro-2H-thiopyrano[2,3-d]thiazole-5,6-dicarboxylate
• SR-01000014608-1
• F1726-0177
• 727676-48-4
• SR-01000014608
• dimethyl 2-oxo-7-thiophen-2-yl-3,7-dihydrothiopyrano[2,3-d][1,3]thiazole-5,6-dicarboxylate

• Inchi： 1S/C14H11NO5S3/c1-19-12(16)8-7(6-4-3-5-21-6)9-11(15-14(18)23-9)22-10(8)13(17)20-2/h3-5,7H,1-2H3,(H,15,18)
• InChI Key： DOOJIODIEUNZSA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C(=O)OC)C(C2=CC=CS2)C2=C1NC(=O)S2

Computed Properties

• Exact Mass: 368.97993597g/mol
• Monoisotopic Mass: 368.97993597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 161Ų

Additional information on 5,6-dimethyl 2-oxo-7-(thiophen-2-yl)-2H,3H,7H-thiopyrano2,3-d1,3thiazole-5,6-dicarboxylate

Recent Advances in the Study of 5,6-dimethyl 2-oxo-7-(thiophen-2-yl)-2H,3H,7H-thiopyrano[2,3-d][1,3]thiazole-5,6-dicarboxylate (CAS: 727676-48-4)

The compound 5,6-dimethyl 2-oxo-7-(thiophen-2-yl)-2H,3H,7H-thiopyrano[2,3-d][1,3]thiazole-5,6-dicarboxylate (CAS: 727676-48-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of this compound, which features a fused thiopyrano[2,3-d][1,3]thiazole core. The presence of both thiophene and dicarboxylate moieties in its structure provides multiple sites for chemical modification, making it a promising scaffold for the development of novel bioactive molecules. Researchers have employed advanced synthetic techniques, including microwave-assisted reactions and catalytic asymmetric synthesis, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5,6-dimethyl 2-oxo-7-(thiophen-2-yl)-2H,3H,7H-thiopyrano[2,3-d][1,3]thiazole-5,6-dicarboxylate exhibits moderate inhibitory effects against a range of enzymes, including kinases and proteases. These findings suggest its potential as a lead compound for the development of enzyme inhibitors. Additionally, molecular docking studies have revealed favorable binding interactions with several disease-relevant targets, further supporting its therapeutic potential.

One of the most promising applications of this compound lies in its anti-inflammatory and anticancer properties. Recent in vivo studies using animal models have shown that derivatives of this compound can effectively reduce inflammation and inhibit tumor growth. These effects are believed to be mediated through the modulation of key signaling pathways, such as NF-κB and MAPK. However, further studies are needed to elucidate the exact mechanisms of action and to assess the compound's safety profile.

Despite these promising findings, several challenges remain in the development of 5,6-dimethyl 2-oxo-7-(thiophen-2-yl)-2H,3H,7H-thiopyrano[2,3-d][1,3]thiazole-5,6-dicarboxylate as a therapeutic agent. Issues such as poor solubility and limited bioavailability have been identified as potential barriers to its clinical translation. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, 5,6-dimethyl 2-oxo-7-(thiophen-2-yl)-2H,3H,7H-thiopyrano[2,3-d][1,3]thiazole-5,6-dicarboxylate represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a valuable scaffold for the development of novel therapeutics. Future research should focus on optimizing its pharmacokinetic properties and conducting more comprehensive preclinical studies to validate its therapeutic potential.